Cas no 2171589-49-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)pyrrolidin-1-yl-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)pyrrolidin-1-yl-4-oxobutanoic acid
• CAS No: 2171589-49-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6217110
• PubChem ID: 165804979
• Update Time: 2025-05-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)pyrrolidin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)pyrrolidin-1-yl-4-oxobutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[2-(2-hydroxyethyl)pyrrolidin-1-yl]-4-oxobutanoic acid
• EN300-1520715
• 2171589-49-2

• Inchi： 1S/C25H28N2O6/c28-13-11-16-6-5-12-27(16)24(31)22(14-23(29)30)26-25(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22,28H,5-6,11-15H2,(H,26,32)(H,29,30)
• InChI Key： JAHJRDUZUWZHRW-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CCO

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)pyrrolidin-1-yl-4-oxobutanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)pyrrolidin-1-yl-4-oxobutanoic acid (CAS: 2171589-49-2)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives in drug development and peptide synthesis. Among these, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)pyrrolidin-1-yl-4-oxobutanoic acid (CAS: 2171589-49-2) has emerged as a critical intermediate in the synthesis of peptide-based therapeutics. This briefing provides an overview of the latest research findings related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.

The compound, characterized by its Fmoc-protected amino group and hydroxyethylpyrrolidine moiety, serves as a versatile building block in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its efficacy in facilitating the incorporation of modified amino acids into peptide chains, thereby enhancing the stability and bioavailability of peptide drugs. Researchers have particularly emphasized its role in the development of targeted therapies for oncology and metabolic disorders, where precise peptide modifications are crucial for therapeutic efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to synthesize a novel class of peptide inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study reported that the hydroxyethylpyrrolidine side chain conferred improved solubility and binding affinity, addressing a common limitation of hydrophobic peptide inhibitors. Furthermore, the Fmoc protection group was shown to enhance the compound's stability during SPPS, reducing side reactions and improving overall yield.

Another significant application of CAS: 2171589-49-2 was explored in a recent Bioorganic & Medicinal Chemistry Letters publication, where it was employed to develop prodrugs for neurodegenerative diseases. The researchers highlighted the compound's ability to cross the blood-brain barrier (BBB) when conjugated with neuroactive peptides, offering a promising strategy for delivering therapeutics to the central nervous system (CNS). This finding underscores the compound's potential in addressing challenges associated with CNS drug delivery.

From a synthetic chemistry perspective, advancements in the scalable production of CAS: 2171589-49-2 have been reported. A 2024 patent application detailed an optimized synthetic route that reduces the use of hazardous reagents and improves overall efficiency. This development is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)pyrrolidin-1-yl-4-oxobutanoic acid (CAS: 2171589-49-2) represents a valuable tool in modern peptide-based drug discovery. Its unique chemical properties and versatility in SPPS make it a cornerstone for developing next-generation therapeutics. Future research directions may focus on expanding its applications in targeted drug delivery and exploring its potential in non-peptide conjugates. As the field of chemical biology continues to evolve, this compound is poised to play an increasingly pivotal role in bridging synthetic chemistry and pharmaceutical innovation.